![molecular formula C14H18BrNO B2912650 (5-Bromo-2,3,4-trimethylphenyl)(pyrrolidin-1-yl)methanone CAS No. 399006-00-9](/img/structure/B2912650.png)
(5-Bromo-2,3,4-trimethylphenyl)(pyrrolidin-1-yl)methanone
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Overview
Description
(5-Bromo-2,3,4-trimethylphenyl)(pyrrolidin-1-yl)methanone, also known as BRD-K83666969, is a novel compound that has been developed for scientific research purposes. This compound has gained attention due to its potential applications in various fields of research.
Scientific Research Applications
- Thiophene derivatives, including this compound, have significantly contributed to materials chemistry and electronics. They exhibit promising developments for new technologies in electronic devices .
- Thiophene-derived small organic molecules find applications in agrochemicals. While specific studies on this compound are limited, its functionalization potential suggests it could be explored in this field .
- Thiophene derivatives have been investigated for their pharmaceutical properties. Although direct studies on this compound are scarce, its structural features (such as the amide group at position 2) make it amenable to functionalization and modification .
- Related indole derivatives have shown anti-inflammatory and analgesic activities. While not directly studied, this compound’s structural similarity suggests it might exhibit similar properties .
- Molecular electrostatic potential (MEP) analysis can distinguish between positive and negative potential regions. This compound could be studied using MEP and hydrogen bonding propensity assessments .
Materials Chemistry and Electronics
Agrochemical Applications
Pharmaceutical Research
Anti-Inflammatory and Analgesic Activities
Crystallography and Computational Chemistry
Biological Potential Exploration
Mechanism of Action
Mode of Action
It is known that many compounds with similar structures, such as indole derivatives, can bind with high affinity to multiple receptors, which can lead to a variety of biological activities .
Biochemical Pathways
More research is needed to elucidate the specific pathways this compound interacts with and the downstream effects of these interactions .
Pharmacokinetics
The bioavailability of this compound, as well as its absorption, distribution, metabolism, and excretion profiles, would need to be determined through further pharmacokinetic studies .
properties
IUPAC Name |
(5-bromo-2,3,4-trimethylphenyl)-pyrrolidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18BrNO/c1-9-10(2)12(8-13(15)11(9)3)14(17)16-6-4-5-7-16/h8H,4-7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAVGPEBWZWIZKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC(=C1C)Br)C(=O)N2CCCC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18BrNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Bromo-2,3,4-trimethylphenyl)(pyrrolidin-1-yl)methanone |
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